7-methyl-9-[2-nitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

Specification

• Molecular Formula: C20H14F3NO5
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 7-methyl-9-[2-nitro-4-(trifluoromethyl)phenoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• Standard InChI: InChI=1S/C20H14F3NO5/c1-10-7-16(18-12-3-2-4-13(12)19(25)29-17(18)8-10)28-15-6-5-11(20(21,22)23)9-14(15)24(26)27/h5-9H,2-4H2,1H3
• Standard InChI Key: ZMXYZRLJKQALBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OC4=C(C=C(C=C4)C(F)(F)F)[N+](=O)[O-]

Introduction

Molecular Structure and Chemical Identity

The compound’s IUPAC name, 7-methyl-9-[2-nitro-4-(trifluoromethyl)phenoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one, reflects its intricate structure. Key identifiers include:

Property	Value
Molecular Formula	C₂₀H₁₄F₃NO₅
Molecular Weight	405.3 g/mol
CAS Number	375351-64-7
PubChem CID	1916020
SMILES	CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OC4=C(C=C(C=C4)C(F)(F)F)N+[O-]
InChIKey	ZMXYZRLJKQALBE-UHFFFAOYSA-N

The cyclopenta[c]chromen core consists of a fused bicyclic system: a benzene ring fused to a cyclopentane ring, which is further connected to a dihydropyran-4-one moiety. The 2-nitro-4-(trifluoromethyl)phenoxy group at position 9 introduces steric and electronic complexity, influencing reactivity and interactions.

Synthesis and Structural Elucidation

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically beginning with the construction of the cyclopenta[c]chromene core. Key steps include:

• Core Formation: Cyclocondensation of substituted phenols with cyclopentanone derivatives under acidic conditions.

• Functionalization: Introduction of the nitro and trifluoromethyl groups via electrophilic aromatic substitution or Ullmann-type coupling.

• Phenoxy Linkage: Mitsunobu or nucleophilic aromatic substitution reactions to attach the 2-nitro-4-(trifluoromethyl)phenoxy group.

Characterization relies on NMR (¹H, ¹³C), mass spectrometry, and X-ray crystallography (for analogs). For instance, related chromen-4-one derivatives exhibit envelope conformations in their cyclohexene rings, as observed in X-ray studies.

Physicochemical Properties

Stability and Reactivity

• Thermal Stability: The nitro group may render the compound sensitive to heat, necessitating storage below 25°C.

• Solubility: Low aqueous solubility due to hydrophobic trifluoromethyl and aromatic groups; soluble in DMSO, DMF, and dichloromethane.

• Reactivity: The α,β-unsaturated ketone in the chromen-4-one moiety participates in Michael additions, while the nitro group facilitates reduction to amines.

Spectroscopic Data

• IR Spectroscopy: Strong absorption bands at ~1720 cm⁻¹ (C=O stretch) and ~1520 cm⁻¹ (asymmetric NO₂ stretch).

• UV-Vis: λₘₐₐ ≈ 270–310 nm (π→π* transitions in aromatic systems).

Comparative Analysis with Structural Analogs

Compound	Molecular Formula	Key Substituents	Bioactivity (IC₅₀)
Target Compound	C₂₀H₁₄F₃NO₅	2-nitro-4-(trifluoromethyl)phenoxy	Under investigation
6-Methyl-7-[2-nitro-4-(trifluoromethyl)phenoxy]...	C₂₀H₁₄F₃NO₅	Positional isomer (6 vs. 7)	Not reported
3-(2-(3-Methyl-5-phenyl-4,5-dihydropyrazol-1-yl)-2-oxoethoxy)-2-phenyl-4H-chromen-4-one	C₂₄H₂₁N₃O₄	Pyrazolone side chain	4.01 μM (SGC-7901 cells)

Key Observations:

• Substituent Position: The 7-methyl and 9-phenoxy groups in the target compound may enhance steric hindrance compared to 6-substituted analogs, potentially altering bioavailability.

• Nitro Group Impact: Nitro-substituted chromen-4-ones exhibit stronger telomerase inhibition than non-nitrated variants.

Research and Development Considerations

Challenges

• Synthetic Complexity: Multi-step synthesis with moderate yields (e.g., 68% for related compounds).

• Toxicity: Nitro groups may confer hepatotoxicity, requiring structural optimization.

Future Directions

• Structure-Activity Relationships (SAR): Systematic modification of the phenoxy and methyl groups to enhance potency.

• Drug Delivery: Nanoformulations to improve solubility and target specificity.